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An In-depth Technical Guide to DMPE-PEG2000: Structure, Composition, and Applications

Introduction

1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000],
commonly abbreviated as DMPE-PEG2000, is a phospholipid-polymer conjugate that has
become a cornerstone in the field of drug delivery and nanomedicine.[1] Its unique amphiphilic
nature, combining a hydrophobic lipid anchor with a hydrophilic polymer chain, allows it to be
seamlessly integrated into lipid-based nanoparticles such as liposomes and solid lipid
nanoparticles.[2][3] This integration confers a number of highly desirable properties to the
nanoparticle, most notably a reduction in immunogenicity and an increase in systemic
circulation time.[3][4] This technical guide provides a comprehensive overview of the chemical
structure, composition, and key applications of DMPE-PEG2000, with a focus on its role in the
development of advanced drug delivery systems.

Chemical Structure and Composition

DMPE-PEG2000 is a complex molecule composed of three main components: a 1,2-
dimyristoyl-sn-glycero-3-phosphoethanolamine (DMPE) lipid anchor, a flexible polyethylene
glycol (PEG) linker with an average molecular weight of 2000 Daltons, and a terminal methoxy
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group.[1][4] The DMPE component consists of a glycerol backbone esterified with two myristic
acid chains (saturated 14-carbon fatty acids) at the sn-1 and sn-2 positions, and a
phosphoethanolamine headgroup at the sn-3 position.[3] The PEG chain is covalently attached
to the amine of the phosphoethanolamine headgroup.[1]

The chemical structure of DMPE-PEG2000 is represented by the following diagram:
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Diagram 1: Molecular components of DMPE-PEG2000.
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Quantitative Data

The following table summarizes the key quantitative data for DMPE-PEG2000:

Property Value Reference
1,2-dimyristoyl-sn-glycero-3-
) phosphoethanolamine-N-
Full Chemical Name [1]
[methoxy(polyethylene
glycol)-2000]
14:0 PEG2000 PE, DMPE-
Synonyms [1][5]
mPEG(2000)
CAS Number 261764-82-3, 474922-82-2 [5][6]
Average Molecular Formula C125H251N2055P [1]
Average Molecular Weight ~2775 g/mol [1]
- C: 55.74%, H: 9.39%, N:
Percent Composition [1]

1.04%, O: 32.67%, P: 1.15%

Purity >99% (determined by TLC) [1]
Physical Form Powder [3]
Storage Temperature -20°C [1]

Experimental Protocols
Preparation of PEGylated Liposomes

DMPE-PEG2000 is commonly used in the formulation of "stealth” liposomes that can evade the

reticuloendothelial system, leading to longer circulation times.[3] A general protocol for the

preparation of PEGylated liposomes using the thin-film hydration method is as follows:

e Lipid Film Formation: The desired lipids, including a structural lipid (e.g., DSPC), cholesterol,

and DMPE-PEG2000, are dissolved in an organic solvent mixture (e.g.,

chloroform/methanol). The solvent is then removed under reduced pressure using a rotary

evaporator to form a thin lipid film on the wall of a round-bottom flask.
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» Hydration: The lipid film is hydrated with an aqueous buffer (e.g., phosphate-buffered saline)
containing the drug to be encapsulated. The hydration process is typically carried out above
the phase transition temperature of the lipids with gentle agitation.

o Size Reduction: The resulting multilamellar vesicles are subjected to size reduction to form
unilamellar vesicles of a specific size range. This is commonly achieved through extrusion
through polycarbonate membranes with defined pore sizes or by sonication.

 Purification: Unencapsulated drug and other impurities are removed from the liposome
suspension by methods such as size exclusion chromatography or dialysis.

The following diagram illustrates the experimental workflow for the preparation of PEGylated
liposomes:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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